Cas no 899219-61-5 ((2Z)-N-(4-chlorophenyl)-8-methoxy-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide)

• Product Name: (2Z)-N-(4-chlorophenyl)-8-methoxy-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide
• CAS No: 899219-61-5
• MF: C₂₄H₂₀ClN₃O₅S
• MW: 497.950703620911
• CID: 5946825
• PubChem ID: 46257269
• Update Time: 2025-05-26

(2Z)-N-(4-chlorophenyl)-8-methoxy-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-(4-chlorophenyl)-8-methoxy-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide
• F3168-1301
• 899219-61-5
• AKOS001844275
• (2Z)-N-(4-chlorophenyl)-8-methoxy-2-[(4-methylbenzenesulfonamido)imino]-2H-chromene-3-carboxamide
• (Z)-N-(4-chlorophenyl)-8-methoxy-2-(2-tosylhydrazono)-2H-chromene-3-carboxamide
• (2Z)-N-(4-chlorophenyl)-8-methoxy-2-[(4-methylphenyl)sulfonylhydrazinylidene]chromene-3-carboxamide

• Inchi： 1S/C24H20ClN3O5S/c1-15-6-12-19(13-7-15)34(30,31)28-27-24-20(23(29)26-18-10-8-17(25)9-11-18)14-16-4-3-5-21(32-2)22(16)33-24/h3-14,28H,1-2H3,(H,26,29)/b27-24-
• InChI Key： FTQMQNYBORPFTG-PNHLSOANSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C1/C(=N/NS(C2C=CC(C)=CC=2)(=O)=O)/OC2C(=CC=CC=2C=1)OC)=O

Computed Properties

• Exact Mass: 497.0812196g/mol
• Monoisotopic Mass: 497.0812196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 887
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on (2Z)-N-(4-chlorophenyl)-8-methoxy-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide

Introduction to Compound (2Z)-N-(4-chlorophenyl)-8-methoxy-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide (CAS No. 899219-61-5)

The compound (2Z)-N-(4-chlorophenyl)-8-methoxy-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide, identified by its CAS number 899219-61-5, represents a significant advancement in the field of chemical and biomedical research. This molecule, belonging to the chromene class, has garnered attention due to its unique structural features and potential applications in pharmaceutical development. The presence of multiple functional groups, including a chlorophenyl ring, a methoxy group, and a benzenesulfonamido moiety, makes it a versatile candidate for further investigation.

Recent studies have highlighted the importance of chromene derivatives in medicinal chemistry. Chromenes, known for their stability and biological activity, have been widely explored for their roles in various therapeutic areas. The specific configuration of (2Z)-N-(4-chlorophenyl)-8-methoxy-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide suggests potential interactions with biological targets, making it a promising candidate for drug discovery.

In particular, the 4-chlorophenyl substituent and the 8-methoxy group contribute to the molecule's overall reactivity and binding affinity. These features are crucial for designing compounds that can effectively interact with biological receptors or enzymes. The 2-(4-methylbenzenesulfonamido)imino moiety further enhances the compound's complexity, offering multiple sites for functionalization and interaction with biological systems.

The chromene core itself is known for its ability to exhibit various biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The introduction of additional functional groups in (2Z)-N-(4-chlorophenyl)-8-methoxy-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide aims to modulate these properties, potentially leading to the development of novel therapeutic agents.

Current research in this area is focused on understanding the molecular interactions of chromene derivatives with target proteins. Advanced computational methods, such as molecular docking and quantum mechanics simulations, are being employed to predict binding affinities and mechanisms of action. These studies provide valuable insights into how modifications to the chromene structure can influence biological activity.

The synthesis of (2Z)-N-(4-chlorophenyl)-8-methoxy-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The use of high-purity starting materials and optimized synthetic pathways is essential to ensure the desired yield and purity of the final product. Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like this one, facilitating further exploration of their potential applications.

Evaluation of the pharmacological properties of this compound is ongoing in several research laboratories. Initial studies have shown promising results in terms of cytotoxicity and anti-inflammatory effects. These findings suggest that (2Z)-N-(4-chlorophenyl)-8-methoxy-2-(4-methylbenzenesulfonamido)imino-2H-chromene-3-carboxamide could be a valuable lead compound for developing new drugs targeting chronic inflammatory diseases.

The structural features of this molecule also make it an interesting candidate for investigating mechanisms of action at the molecular level. Understanding how it interacts with biological targets can provide insights into its therapeutic potential and help guide future drug design efforts. Collaborative efforts between synthetic chemists and biologists are crucial for unraveling these complex interactions.

In conclusion, (CAS No. 899219-61-5) represents a significant advancement in chromene-based drug discovery. Its unique structural features and promising pharmacological properties make it a valuable candidate for further investigation. Continued research into this compound holds promise for the development of novel therapeutic agents that could address unmet medical needs.